Salicylic acid

• IUPAC Name: 2-hydroxybenzoic acid
• InChI: InChI=1S/C7H6O3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H,(H,9,10)
• InChI Key: YGSDEFSMJLZEOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)O
• Molecular Formula: C7H6O3, Array
• Related CAS: 25496-36-0
• DSSTOX Substance ID: DTXSID7026368
• Molecular Weight: 138.12 g/mol
• Physical Description: Salicylic acid is an odorless white to light tan solid. Sinks and mixes slowly with water. (USCG, 1999), White to light tan solid; [CAMEO] Colorless crystals; [ICSC], Solid, NEEDLE-SHAPED CRYSTALS OR COLOURLESS CRYSTALLINE POWDER., White to faint yellow crystalline powder; faint nutty odour
• Boiling Point: 211 °C at 20 torr, 211.00 °C. @ 20.00 mm Hg
• Flash Point: 315 °F (157 °C) (closed cup), 157 °C
• Solubility: Solubility (weight percent): carbon tetrachloride 0.262 (25 °C); benzene 0.775 (25 °C); propanol 27.36 (21 °C); absolute ethanol 34.87 (21 °C); acetone 396 (23 °C), Soluble in oil of turpentine, alcohol, ether, SLIGHTLY SOL IN TOLUENE, In water, 2,240 mg/L at 25 °C, 2.24 mg/mL at 25 °C, Solubility in water, g/100ml at 20 °C: 0.2, very slightly soluble in water; soluble in organic solvents, very soluble (in ethanol)
• Density: 1.44 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.443 g/cu cm at 20 °C/4 °C, Relative density (water = 1): 1.4
• Vapor Density: 4.8 (Air= 1), Relative vapor density (air = 1): 4.8
• Vapor Pressure: 0.000082 [mmHg], 8.2X10-5 mm Hg at 25 °C, Vapor pressure, Pa at 130 °C: 114
• Mechanism of Action: Salicylic acid directly irreversibly inhibits COX-1 and COX-2 to decrease conversion of arachidonic acid to precursors of prostaglandins and thromboxanes. Salicylate's use in rheumatic diseases is due to it's analgesic and anti-inflammatory activity. Salicylic acid is a key ingredient in many skin-care products for the treatment of acne, psoriasis, calluses, corns, keratosis pilaris, and warts. Salicylic acid allows cells of the epidermis to more readily slough off. Because of its effect on skin cells, salicylic acid is used in several shampoos used to treat dandruff. Salicylic acid is also used as an active ingredient in gels which remove verrucas (plantar warts). Salicylic acid competitively inhibits oxidation of uridine-5-diphosphoglucose (UDPG) with nicotinamide adenosine dinucleotide (NAD) and noncompetitively with UDPG. It also competitively inhibits the transferring of the glucuronyl group of uridine-5-phosphoglucuronic acid (UDPGA) to a phenolic acceptor. Inhibition of mucopoly saccharide synthesis is likely responsible for the slowing of wound healing with salicylates., Salicylic acid has a potent keratolytic action and a slight antiseptic action when applied topically to the skin. In low concentrations, the drug has keratoplastic activity (correction of abnormal keratinization) and in higher concentrations (i.e., 1% or higher, depending on the vehicle), the drug has keratolytic activity (causes peeling of skin). Salicylic acid softens and destroys the stratum corneum by increasing endogenous hydration (water concentration), probably because of decreased pH, which causes the cornified epithelium (horny layer) of the skin to swell, soften, and then desquamate.
• Impurities: 4-hydroxybenzoic acid; 4-hydroxyisophthalic acid; phenol
• Color/Form: White crystals, fine needles, or fluffy white crystalline powder, Powder or needles from water, Needles in water; monoclinic prisms in alcohol
• CAS RN: 69-72-7
• Melting Point: 315 °F (USCG, 1999), Melting point equals 315 °F, 159 °C, 158 °C

Description

Salicylic acid, also known as ortho-hydroxybenzoic acid, is a white, crystalline solid that is widely used in the pharmaceutical industry. It is a naturally occurring compound found in small amounts in many plants, particularly in the species of Spiraea. This compound is a precursor to acetylthis compound (aspirin) and has been used for its medicinal properties for centuries .

Scientific Research Applications

Salicylic acid has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of various compounds, including aspirin.

Biology: Plays a role in plant defense mechanisms and is used to study plant physiology.

Medicine: Widely used in dermatology for the treatment of acne, psoriasis, and warts due to its keratolytic and anti-inflammatory properties.

Industry: Used in the production of dyes, preservatives, and as a food preservative.

Mechanism of Action

Salicylic acid exerts its effects through several mechanisms:

Anti-inflammatory: Suppresses the activity of cyclooxygenase (COX), an enzyme responsible for the production of pro-inflammatory mediators such as prostaglandins.

Keratolytic: Promotes the shedding of the outer layer of skin, making it effective in treating skin conditions.

Antimicrobial: Inhibits the growth of certain bacteria and fungi.

Safety and Hazards

Salicylic acid is classified as “corrosive”, “irritant”, and "health hazard". It can cause irritation, marked pain, and corneal injury if it comes in contact with the eyes. Prolonged or repeated skin contact may cause marked irritation or even a mild burn.

Future Directions

Recent research has shown that salicylic acid plays crucial roles in regulating cell division and cell expansion. Further understanding of the mechanism underlying SA-mediated growth will be instrumental for future crop improvement. In addition, there are ongoing studies on the therapeutic applications of this compound.

Biochemical Analysis

Biochemical Properties

Salicylic acid and its derivatives (collectively called salicylates) are synthesized from chorismate, which is derived from the shikimate pathway . This compound acts as a keratolytic, serving as a peeling agent. It facilitates the shedding of the outer layer of the skin . It also modulates COX-1 enzymatic activity to decrease the formation of pro-inflammatory prostaglandins .

Cellular Effects

This compound has been found to effectively promote cell growth along with the yield of total fatty acids and astaxanthin in heterotrophic C. zofingiensis . It also plays a crucial role in plant immunity . When applied topically, it works to dissolve the dead skin cells clogging pores, helping to treat conditions like acne .

Molecular Mechanism

This compound executes its many functions through intricate regulation at multiple steps. Its biosynthesis is regulated both locally and systemically, while its perception occurs through multiple cellular targets, including metabolic enzymes, redox regulators, transcription cofactors, and an RNA-binding protein . Moreover, this compound orchestrates a complex series of post-translational modifications of downstream signaling components .

Temporal Effects in Laboratory Settings

The solubility of this compound in binary mixtures of water and betaine-based deep eutectic solvents was investigated via the shake flask method at 293.15–313.15 K under atmospheric pressure . The results indicate that the solubility values are enhanced with mass fraction of each deep eutectic solvent and temperature .

Dosage Effects in Animal Models

This compound and its sodium and aluminium salt and methyl salicylate are used in cattle, horses, sheep, goats, and poultry. It is used topically in cream, ointments, or solution for the cleaning of wounds of the skin and the teat. The recommended dose is 2 to 400 μg/kg body weight per day .

Metabolic Pathways

Two this compound biosynthetic pathways have been elucidated in plants, namely, the isochorismate synthase (ICS) and the phenylalanine ammonia-lyase (PAL) pathways . This compound plays diversified roles in plant processes such as growth and metabolism, mineral uptake, photosynthetic efficiency, and stomatal regulation .

Transport and Distribution

This compound is mobile and can be transported within the plant, mainly via the phloem . This compound molecules found in the phloem sap may come from the synthesis area via the symplastic route in symplastic loaders or may be taken up from the phloem apoplast (apoplastic loaders) .

Subcellular Localization

Some studies suggest that this compound and its associated proteins may be localized in the endoplasmic reticulum and plasma membrane .

Preparation Methods

Synthetic Routes and Reaction Conditions: Salicylic acid can be synthesized through several methods. One common method involves the reaction of phenol with sodium hydroxide to form sodium phenoxide, which is then carboxylated with carbon dioxide to produce sodium salicylate. The sodium salicylate is then acidified to yield this compound .

Industrial Production Methods: In industrial settings, this compound is typically produced from dry sodium phenoxide and carbon dioxide, followed by treatment with acid.

Chemical Reactions Analysis

Salicylic acid undergoes various chemical reactions, including:

Esterification: Reacts with acetic anhydride to form acetylthis compound (aspirin) in the presence of an acid catalyst.

Neutralization: Reacts with bases to form salts, such as sodium salicylate.

Oxidation and Reduction: Can undergo oxidation to form different products, although this is less common.

Common reagents used in these reactions include acetic anhydride, sulfuric acid, and sodium hydroxide. Major products formed include acetylthis compound and various salicylate salts .

Comparison with Similar Compounds

Salicylic acid is often compared to other compounds with similar properties:

Aspirin (Acetylthis compound): A derivative of this compound with similar anti-inflammatory properties but less irritating to the stomach.

Methyl Salicylate: Used as a flavoring agent and in topical pain relief products.

Benzoic Acid: Shares similar antimicrobial properties but is less effective as a keratolytic agent.

This compound is unique in its combination of anti-inflammatory, keratolytic, and antimicrobial properties, making it a versatile compound in both medical and industrial applications.

Synthesis routes and methods I

Procedure details

The following experiments illustrate (A) the reduced gastric toxicity of 2-(carbamoyl)phenyl-2-acetoxybenzoate relative to a physical mixture of aspirin and salicylamide and (B) the in vivo hydrolysis of 2-(carbamoyl)phenyl-2-acetoxybenzoate to give plasma concentrations of salicylic acid and salicylamide.

Synthesis routes and methods II

Procedure details

A glass-made reactor was charged with 5.1 g (0.02 mole) of 5-(α, α-dimethylbenzyl)salicylic acid, 50 ml of nitromethane, and as a catalyst, 1.4 g of anhydrous zinc chloride. The resultant mixture was maintained at 95° C. under stirring. At the same temperature, 22.5 g (0.16 mole) of p-methylbenzyl chloride was added dropwise over 10 hours to conduct a reaction. After completion of the dropwise addition, the reaction mixture was aged for 2 hours at the same temperature to complete the reaction. The weight average molecular weight of the thus-obtained resin was 2400.

Synthesis routes and methods III

Procedure details

A glass-made reactor was charged with 6.9 g (0.02 mole) of 3,5-di(4-methylbenzyl)salicylic acid, 50 ml of isopropyl ether and as a catalyst, 2.7 g of anhydrous aluminum chloride. The resultant mixture was maintained at 50° C. under stirring. At the same temperature, 7.6 g (0.06 mole) of benzyl chloride was added dropwise over 8 hours to conduct a reaction. After completion of the dropwise addition, the reaction mixture was aged for 2 hours at the same temperature and was then poured into a dilute aqueous solution of hydrochloric acid. The resultant mixture was allowed to separate into layers. The solvent was then distilled out to obtain 12.0 g of a reddish brown resin. The weight average molecular weight of the thus-obtained resin was 1250, while its softening point was 65° C.

Synthesis routes and methods IV

Procedure details

Charged were 5.50 g (0.02 mole) of 1-hydroxy-2-carboxy-4-benzylnaphthalene, 50 ml of 1,2-dichloroethane, and as a catalyst, 2.7 g of anhydrous aluminum chloride. The resultant mixture was maintained at 70° C. under stirring. Then, 5.2 g (0.03 mole) of benzyl bromide was added dropwise over 6 hours to conduct a reaction. After completion of the dropwise addition, the reaction mixture was aged for 2 hours at the same temperature and then poured into dilute hydrochloric acid. The resultant mixture was allowed to separate into layers. The lower organic layer was concentrated to obtain 8.2 g of a reddish brown resin. The weight average molecular weight of the resin was 720.

Synthesis routes and methods V

Procedure details

A glass-made reactor was charged with 5.4 g (0.02 mole) of 3-tert-butyl-5-phenylsalicylic acid, 30 ml of glacial acetic acid, and as a catalyst, 1.4 g of anhydrous zinc chloride. The resultant mixture was heated under stirring and maintained under reflux. Then, 12.4 g (0.08 mole) of 2,4-dimethylbenzyl chloride was added dropwise over 6 hours to conduct a reaction. After completion of the dropwise addition, the reaction mixture was aged for 2 hours under reflux to complete the reaction. The weight average molecular weight of the thus-obtained resin was 1680.